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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-species reactivity of BAY-8002,
a potent Monocarboxylate Transporter 1 (MCT1) inhibitor, in human, mouse, and rat cell lines.
Its performance is compared with other notable MCT1 inhibitors, AZD3965 and AR-C155858,
supported by experimental data to inform preclinical research and development.

Introduction to BAY-8002 and MCT1 Inhibition

BAY-8002 is a selective and orally active inhibitor of Monocarboxylate Transporter 1 (MCT1), a
key protein in cancer cell metabolism.[1] MCT1 facilitates the transport of lactate and other
monocarboxylates across the cell membrane, playing a crucial role in maintaining cellular pH
and providing metabolic fuel for cancer cells. By inhibiting MCT1, BAY-8002 disrupts these
processes, leading to intracellular lactate accumulation, acidification, and ultimately, the
inhibition of cancer cell growth. This makes MCT1 an attractive target for cancer therapy. BAY-
8002 also demonstrates inhibitory activity against MCT2 but not MCT4.

Comparative Analysis of MCT1 Inhibitors
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The following table summarizes the in vitro potency of BAY-8002 and two alternative MCT1
inhibitors, AZD3965 and AR-C155858, across human, mouse, and rat cell lines. This data,
derived from lactate uptake and other functional assays, highlights the cross-species reactivity

of these compounds.
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Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and experimental procedures, the following
diagrams are provided in Graphviz DOT language.
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Caption: Signaling pathway of MCT1-mediated lactate transport and its inhibition by BAY-8002.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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